Cas no 13854-02-9 (2-methyl-4-(prop-1-en-2-yl)pyridine)

• Product Name: 2-methyl-4-(prop-1-en-2-yl)pyridine
• CAS No: 13854-02-9
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD13175863
• CID: 1262077
• PubChem ID: 529347
• Update Time: 2025-06-22

2-methyl-4-(prop-1-en-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-4-(1-methylethenyl)-
• 2-methyl-4-prop-1-en-2-ylpyridine
• 2-methyl-4-(prop-1-en-2-yl)pyridine
• EN300-26275450
• 13854-02-9
• CXGHVELUDDLRAP-UHFFFAOYSA-N
• SCHEMBL9444878
• DTXSID60336150
• Pyridine, 2-methyl-4-(1-methylethenyl)

• MDL： MFCD13175863
• Inchi： 1S/C9H11N/c1-7(2)9-4-5-10-8(3)6-9/h4-6H,1H2,2-3H3
• InChI Key： CXGHVELUDDLRAP-UHFFFAOYSA-N
• SMILES： N1C=CC(C(=C)C)=CC=1C

Computed Properties

• Exact Mass: 133.089149355g/mol
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-4-(prop-1-en-2-yl)pyridine

Professional Introduction to 2-methyl-4-(prop-1-en-2-yl)pyridine (CAS No. 13854-02-9)

2-methyl-4-(prop-1-en-2-yl)pyridine, with the chemical identifier CAS No. 13854-02-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with a methyl group at the 2-position and an allyl group at the 4-position, has garnered considerable attention due to its versatile applications and potential in drug development.

The structural configuration of 2-methyl-4-(prop-1-en-2-yl)pyridine imparts unique chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, allowing for diverse functionalization strategies. This characteristic has positioned it as a key building block in the synthesis of complex organic compounds, particularly in the pharmaceutical industry.

In recent years, the compound has been extensively studied for its role in developing novel therapeutic agents. Researchers have explored its potential in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and anti-inflammatory treatments. The pyridine ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with biological targets effectively.

One of the most compelling aspects of 2-methyl-4-(prop-1-en-2-yl)pyridine is its role in medicinal chemistry. The compound's dual functionality—combining a methyl group and an allyl group—provides a scaffold that can be modified to produce derivatives with enhanced pharmacological properties. This flexibility has led to several innovative drug candidates entering preclinical and clinical trials. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

The synthesis of 2-methyl-4-(prop-1-en-2-yl)pyridine involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable the introduction of various substituents, further expanding its pharmacological potential.

Recent advancements in computational chemistry have also contributed to the understanding of 2-methyl-4-(prop-1-en-2-yl)pyridine's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective drug candidates. These computational approaches complement traditional experimental methods, offering a holistic view of the compound's pharmacophore and mechanism of action.

The pharmaceutical industry continues to leverage CAS No. 13854-02-9 for developing innovative therapies. Its structural features make it an attractive candidate for further research into new drug formulations. As scientific understanding progresses, it is anticipated that new applications for this compound will emerge, further solidifying its importance in medicinal chemistry.

In conclusion, 2-methyl-4-(prop-1-en-2-yl)pyridine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes and versatile reactivity make it a cornerstone in the synthesis of bioactive molecules. With ongoing research and development efforts, this compound is poised to play an even greater role in advancing therapeutic treatments across multiple medical disciplines.